(S)-2-Amino-n,2-diphenylacetamide

• IUPAC Name: (2S)-2-amino-N,2-diphenylacetamide
• InChI: InChI=1S/C14H14N2O/c15-13(11-7-3-1-4-8-11)14(17)16-12-9-5-2-6-10-12/h1-10,13H,15H2,(H,16,17)/t13-/m0/s1
• InChI Key: HCLZWWBOYHLGME-ZDUSSCGKSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(C(=O)NC2=CC=CC=C2)N
• Isomeric SMILES: C1=CC=C(C=C1)[C@@H](C(=O)NC2=CC=CC=C2)N
• Molecular Formula: C14H14N2O
• Molecular Weight: 226.27 g/mol

Description

(S)-2-Amino-n,2-diphenylacetamide is a useful research compound. Its molecular formula is C14H14N2O and its molecular weight is 226.27 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Analgesic Activity : Some novel 2-chloro-N,N-diphenylacetamide derivatives have been synthesized and evaluated for their analgesic activity. They have shown significant results in molecular docking studies and in vivo analgesic activity evaluations, suggesting potential as new lead compounds for pain management (Kumar, Mishra, & Kumar, 2019).

• Antimicrobial and Antifungal Activity : Derivatives of 2-hydrazinyl-N,N-diphenylacetamide synthesized from diphenylamine have shown significant antimicrobial and antifungal activities. This indicates their potential as potent antimicrobial and antifungal compounds (Kumar & Mishra, 2015).

• Anticonvulsant Properties : Novel N1-substituted-N2,N2-diphenyl oxalamides and 2-substituted amino-N,N-diphenylacetamides have been synthesized and screened for anticonvulsant activity. Some compounds showed potency greater than standard drugs, indicating their potential in treating convulsions (Nikalje, Ghodke, & Girbane, 2012).

• Pharmacological Properties : New derivatives of 1-diphenylacetamide-2-butanol have been pharmacologically investigated and found to have central properties like producing hypothermia and showing anxiolytic action in animals. This might have implications for their use in various neuropsychiatric disorders (Kolasa et al., 1989).

• Herbicide Metabolism : Diphenamid, a herbicide, is metabolized to N-methyl 2,2-diphenylacetamide and 2,2-diphenylacetamide by common soil fungi. This metabolism results in metabolites more toxic than diphenamid itself to certain seedlings, indicating the importance of understanding metabolic pathways in herbicide development and environmental impact (Kesner & Ries, 1967).

• Anti-inflammatory Activity : New diphenylamine derivatives synthesized for their potential analgesic and anti-inflammatory activity have shown promising results. These compounds can serve as a starting point for the development of new treatments for pain and inflammation (Kumar & Mishra, 2020).